N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-[(3-fluorophenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H24FN3O2/c1-2-26-19-9-4-3-8-18(19)22-20(25)24-12-10-23(11-13-24)15-16-6-5-7-17(21)14-16/h3-9,14H,2,10-13,15H2,1H3,(H,22,25)
• InChI Key: QKEQFFAVYKYJLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide, also known as EFDP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. EFDP is a piperazine derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide is not fully understood. It is believed to act on the serotonergic and dopaminergic systems in the brain, as well as on the GABAergic system. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to modulate the activity of GABA receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to modulate the activity of GABA receptors, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound has also been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, this compound has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide. One area of research is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another area of research is to test its effects in humans, which may lead to the development of new treatments for anxiety, depression, and cancer. Additionally, this compound may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide is synthesized through a multi-step process that involves the reaction of 2-ethoxyaniline with 3-fluorobenzyl chloride to form the intermediate 2-ethoxy-N-(3-fluorobenzyl)aniline. This intermediate is then reacted with piperazine and a carboxylic acid to form this compound. The synthesis of this compound has been optimized to increase yield and purity, and the final product has been characterized using various analytical techniques.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(3-fluorobenzyl)-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has been proposed as a potential treatment for anxiety and depression in humans. This compound has also been investigated for its potential use as a neuroprotective agent, as it has been shown to have antioxidant and anti-inflammatory properties. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.